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Compound of Interest

Compound Name: 2-Propylthiophene

Cat. No.: B074554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Propylthiophene (CAS 1551-27-

5), a heterocyclic aromatic compound with significant applications in organic synthesis and

materials science. This document consolidates key chemical and physical properties,

spectroscopic data, and safety information. Furthermore, it outlines a plausible synthetic

pathway and provides a generalized experimental protocol. This guide is intended to serve as a

valuable resource for professionals in research and development, particularly those engaged in

the synthesis of novel organic molecules and the development of new materials.

Chemical and Physical Properties
2-Propylthiophene is a colorless to light yellow liquid with a characteristic odor.[1] It is an

organic compound featuring a five-membered aromatic ring containing a sulfur atom, with a

propyl group attached at the second carbon position.[2] This structure imparts stability and

relatively low reactivity compared to some other thiophene derivatives.[2] It is soluble in organic

solvents and is primarily utilized as a building block in the synthesis of more complex chemical

entities.[2][3]

Table 1: Physical and Chemical Properties of 2-Propylthiophene
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Property Value Source

CAS Number 1551-27-5 [1][4]

Molecular Formula C₇H₁₀S [1][2]

Molecular Weight 126.22 g/mol [4][5]

Appearance Light yellow liquid [1]

Odor Characteristic [1]

Boiling Point 157.5 - 159.5 °C [4]

Density 1.506 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.506 [4]

Flash Point 44 °C (111.2 °F) - closed cup [4]

SMILES CCCC1=CC=CS1 [6]

InChI Key
BTXIJTYYMLCUHI-

UHFFFAOYSA-N
[6]

Synthesis of 2-Propylthiophene
The synthesis of 2-propylthiophene can be achieved through several established organic

chemistry methodologies. A common and effective approach involves the Grignard reaction, a

versatile method for forming carbon-carbon bonds. This process typically starts with the

formation of a Grignard reagent from a halogenated thiophene, which then reacts with a

suitable electrophile.

General Experimental Protocol: Grignard Reaction
The following is a generalized protocol for the synthesis of 2-propylthiophene via a Grignard

reaction. Specific reaction conditions may require optimization.

Materials:

2-Bromothiophene
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Magnesium turnings

Dry diethyl ether or tetrahydrofuran (THF)

1-Bromopropane

Anhydrous conditions (all glassware and reagents must be thoroughly dried)

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a small

amount of dry diethyl ether or THF to cover the magnesium. A crystal of iodine can be added

to initiate the reaction. Add a small portion of 2-bromothiophene to the flask. Once the

reaction initiates (indicated by bubbling and a cloudy appearance), add the remaining 2-

bromothiophene, diluted in the dry solvent, dropwise from the dropping funnel at a rate that

maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional

30-60 minutes to ensure complete formation of the Grignard reagent (2-thienylmagnesium

bromide).

Alkylation: Cool the Grignard reagent to 0 °C using an ice bath. Add 1-bromopropane

dropwise from the dropping funnel. The reaction is typically exothermic. Maintain the

temperature below 10 °C during the addition.

Quenching and Work-up: After the addition of 1-bromopropane is complete, allow the

reaction mixture to warm to room temperature and stir for several hours or until the reaction

is complete (monitored by TLC or GC). Carefully quench the reaction by the slow addition of

a saturated aqueous solution of ammonium chloride.

Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic

layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash

with brine, and dry over anhydrous sodium sulfate. Filter the drying agent and remove the

solvent under reduced pressure. The crude product can then be purified by fractional

distillation to yield pure 2-propylthiophene.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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